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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of LAS17, a potent and selective irreversible inhibitor

of Glutathione S-Transferase Pi 1 (GSTP1), for studying its function in cellular processes and

as a potential therapeutic agent.

Introduction to LAS17
LAS17 is a dichlorotriazine-based compound that acts as a powerful and selective irreversible

inhibitor of GSTP1[1]. GSTP1 is a crucial enzyme involved in cellular detoxification by

catalyzing the conjugation of glutathione (GSH) to a wide array of endogenous and exogenous

electrophilic compounds[1][2]. Beyond its detoxification role, GSTP1 is also a key regulator of

cellular signaling pathways, notably the c-Jun N-terminal kinase (JNK)/mitogen-activated

protein kinase (MAPK) pathway, through direct protein-protein interactions[1][2].

Elevated levels of GSTP1 are associated with various cancers and contribute to

chemotherapeutic resistance, making it a significant target for drug development. LAS17 offers

a unique mechanism of action by covalently modifying Tyrosine 108 (Y108) within the active

site of GSTP1, leading to its irreversible inactivation. This tyrosine-directed inhibition

distinguishes LAS17 from many other GSTP1 inhibitors that target cysteine residues. The
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compound also features a terminal alkyne group, enabling its use as a chemical probe for "click

chemistry" applications to study target engagement and distribution.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of LAS17's activity and its

effects on cellular processes.

Parameter Value Reference

IC50 for GSTP1 Inhibition 0.5 µM

Second-order rate constant of

inactivation (k_inact/K_I)
31,200 M⁻¹s⁻¹

Cellular Target Tyrosine 108 (Y108) of GSTP1

Table 1: In Vitro Inhibition of GSTP1 by LAS17

Cell Line Treatment Effect Reference

231MFP Breast

Cancer Cells

10 µM LAS17 for 48h

(serum-free)
Impaired cell survival

231MFP Breast

Cancer Cells
10 µM LAS17

Increased levels of

phosphorylated AMPK

and ACC

231MFP Breast

Cancer Cells
LAS17 treatment

Reduced levels of

ATP, lactic acid, purine

nucleotides, and

specific lipids;

Increased levels of

acyl carnitines and

ceramides

Table 2: Cellular Effects of LAS17
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Animal Model Treatment Effect Reference

Immune-deficient

mice with 231MFP

breast tumor

xenografts

20 mg/kg LAS17 daily

(intraperitoneal)

Significantly impaired

tumor growth

Table 3: In Vivo Efficacy of LAS17

Signaling Pathways and Experimental Workflows
GSTP1-JNK/MAPK Signaling Pathway
GSTP1 plays a critical role in regulating the JNK/MAPK signaling cascade. Under normal

cellular conditions, GSTP1 binds to JNK, inhibiting its activity. Cellular stress, such as exposure

to reactive oxygen species (ROS), leads to the dissociation of the GSTP1-JNK complex,

allowing JNK to become phosphorylated and activate downstream signaling, which can result

in apoptosis. LAS17, by inhibiting GSTP1, can potentially modulate this pathway.
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GSTP1 Regulation of JNK/MAPK Signaling
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Caption: GSTP1 inhibits JNK signaling, a process targeted by LAS17.

Experimental Workflow: In Vitro GSTP1 Inhibition Assay
This workflow outlines the steps to determine the inhibitory effect of LAS17 on GSTP1 activity

using a spectrophotometric assay.
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Workflow for In Vitro GSTP1 Inhibition Assay

Start

Prepare Reagents:
- Purified GSTP1
- LAS17 dilutions

- Glutathione (GSH)
- CDNB or BDNB

Pre-incubate GSTP1
with LAS17 or DMSO

Initiate Reaction:
Add GSH and CDNB/BDNB

Measure Absorbance at 340 nm
(for CDNB) over time

Calculate GSTP1 Activity
(rate of product formation)

Determine IC50 of LAS17

End

Click to download full resolution via product page

Caption: Spectrophotometric assay workflow for LAS17's inhibition of GSTP1.
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Experimental Workflow: Cellular Effects of LAS17
This workflow illustrates the process of assessing the impact of LAS17 on cell viability and key

signaling proteins.

Workflow for Assessing Cellular Effects of LAS17

Start

Seed cells in
multi-well plates

Treat cells with LAS17
(and controls)

Cell Viability Assay
(e.g., MTT, MTS, ATP-based)

Protein Extraction
(Cell Lysis)

Analyze and Quantify Results

Western Blot Analysis for:
- p-AMPK
- p-ACC

- Total AMPK
- Total ACC

End
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Click to download full resolution via product page

Caption: Workflow for analyzing LAS17's impact on cell viability and signaling.

Experimental Protocols
In Vitro GSTP1 Activity Assay
This protocol is adapted from standard spectrophotometric assays for GST activity.

Materials:

Purified recombinant human GSTP1

LAS17

1-Chloro-2,4-dinitrobenzene (CDNB) or 1-bromo-2,4-dinitrobenzene (BDNB)

Reduced Glutathione (GSH)

Potassium phosphate buffer (100 mM, pH 6.5)

DMSO

96-well UV-transparent microplate

Microplate reader capable of measuring absorbance at 340 nm

Procedure:

Preparation of Reagents:

Prepare a stock solution of LAS17 in DMSO. Create a dilution series to test a range of

concentrations (e.g., 0.01 µM to 100 µM).

Prepare a 100 mM solution of GSH in distilled water.

Prepare a 100 mM solution of CDNB in ethanol.

Dilute purified GSTP1 in potassium phosphate buffer to the desired working concentration.
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Assay Protocol:

In a 96-well plate, add 880 µL of distilled water, 100 µL of 10x reaction buffer (1 M

KH2PO4, pH 6.5), 10 µL of CDNB solution, and 10 µL of GSH solution to a

microcentrifuge tube to create the reaction mixture.

Add a small volume of the LAS17 dilution or DMSO (vehicle control) to the wells

containing the diluted GSTP1 enzyme.

Pre-incubate the enzyme with LAS17 or DMSO for 30 minutes at room temperature to

allow for inhibitor binding.

Initiate the reaction by adding the reaction mixture to each well.

Immediately place the plate in the microplate reader and measure the absorbance at 340

nm every minute for 5-10 minutes.

Data Analysis:

Calculate the rate of reaction (change in absorbance per minute) for each concentration of

LAS17.

The rate is proportional to the GSTP1 activity.

Plot the percentage of GSTP1 activity against the logarithm of the LAS17 concentration.

Determine the IC50 value from the resulting dose-response curve.

Cell Viability Assay (MTT Assay)
This protocol outlines a common method for assessing the effect of LAS17 on cell viability.

Materials:

Cells of interest (e.g., 231MFP breast cancer cells)

Complete cell culture medium

LAS17
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

96-well tissue culture plates

Microplate reader capable of measuring absorbance at 570 nm

Procedure:

Cell Seeding:

Seed cells into a 96-well plate at a predetermined optimal density and allow them to

adhere overnight.

Treatment:

Prepare various concentrations of LAS17 in complete culture medium.

Remove the old medium from the wells and add the medium containing different

concentrations of LAS17 (and a vehicle control).

Incubate the cells for the desired period (e.g., 48 hours).

MTT Assay:

Add 10 µL of MTT solution to each well.

Incubate the plate for 1-4 hours at 37°C, allowing viable cells to convert MTT into

formazan crystals.

Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

Mix thoroughly to ensure complete solubilization.

Data Analysis:

Measure the absorbance at 570 nm using a microplate reader.
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Calculate the percentage of cell viability for each treatment relative to the vehicle control.

Western Blot for Phosphorylated AMPK and ACC
This protocol describes the detection of changes in the phosphorylation status of AMPK and

ACC in response to LAS17 treatment.

Materials:

Cells treated with LAS17 as described in the cell viability protocol.

Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

BCA protein assay kit.

SDS-PAGE gels and running buffer.

Transfer buffer and PVDF or nitrocellulose membranes.

Blocking buffer (e.g., 5% BSA in TBST).

Primary antibodies: anti-phospho-AMPKα (Thr172), anti-AMPKα, anti-phospho-ACC (Ser79),

anti-ACC.

HRP-conjugated secondary antibodies.

Enhanced chemiluminescence (ECL) substrate.

Imaging system for chemiluminescence detection.

Procedure:

Protein Extraction:

After treatment with LAS17, wash the cells with ice-cold PBS and lyse them with lysis

buffer.

Centrifuge the lysates to pellet cell debris and collect the supernatant.
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Protein Quantification:

Determine the protein concentration of each lysate using a BCA assay.

SDS-PAGE and Western Blotting:

Normalize the protein amounts and prepare samples with Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Detection and Analysis:

Apply the ECL substrate and visualize the protein bands using an imaging system.

Quantify the band intensities and normalize the phosphorylated protein levels to the total

protein levels.

Conclusion
LAS17 is a valuable tool for researchers studying the multifaceted roles of GSTP1. Its unique

tyrosine-targeting irreversible inhibitory mechanism and its demonstrated cellular and in vivo

effects make it a potent probe for dissecting GSTP1's involvement in detoxification, cellular

signaling, and cancer progression. The protocols and data presented in this guide are intended

to facilitate the effective use of LAS17 in laboratory settings, ultimately contributing to a deeper

understanding of GSTP1 biology and the development of novel therapeutic strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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